Cas no 228259-44-7 (Ethyl 2-cyanobenzoylformate)

• Product Name: Ethyl 2-cyanobenzoylformate
• CAS No: 228259-44-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1075966
• PubChem ID: 24722226
• Update Time: 2025-04-20

Ethyl 2-cyanobenzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyanobenzoylformate
• LogP
• MFCD01319612
• ETHYL2-CYANOBENZOYLFORMATE
• DB-208898
• ethyl2-(2-cyanophenyl)-2-oxoacetate
• ethyl 2-(2-cyanophenyl)-2-oxoacetate
• SCHEMBL7231816
• Ethyl (2-cyanophenyl)(oxo)acetate
• CS-0336328
• AKOS016017076
• 228259-44-7
• DTXSID40641274

• MDL： MFCD01319612
• Inchi： 1S/C11H9NO3/c1-2-15-11(14)10(13)9-6-4-3-5-8(9)7-12/h3-6H,2H2,1H3
• InChI Key： VXIBICBTKBZBPW-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1C#N)=O)=O)CC

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 356°C at 760 mmHg
• Flash Point: 155.5°C
• Refractive Index: 1.536
• PSA: 67.16
• LogP: 1.30408

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives